Cas no 2188203-16-7 (N-[2,2-bis(furan-2-yl)ethyl]benzamide)

• Product Name: N-[2,2-bis(furan-2-yl)ethyl]benzamide
• CAS No: 2188203-16-7
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 5356595
• Update Time: 2025-05-24

N-[2,2-bis(furan-2-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-di(furan-2-yl)ethyl)benzamide
• N-[2,2-bis(furan-2-yl)ethyl]benzamide

• Inchi： 1S/C17H15NO3/c19-17(13-6-2-1-3-7-13)18-12-14(15-8-4-10-20-15)16-9-5-11-21-16/h1-11,14H,12H2,(H,18,19)
• InChI Key： LCDXLUQWSOCRAA-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1=CC=CO1)CNC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 325
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4

Additional information on N-[2,2-bis(furan-2-yl)ethyl]benzamide

Comprehensive Overview of N-[2,2-bis(furan-2-yl)ethyl]benzamide (CAS No. 2188203-16-7)

N-[2,2-bis(furan-2-yl)ethyl]benzamide (CAS No. 2188203-16-7) is a novel organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. The compound features a benzamide core linked to a bis(furan-2-yl)ethyl moiety, which contributes to its distinctive chemical behavior. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are widely used in drug discovery and agrochemical development.

The growing demand for furan-derived compounds in the pharmaceutical industry has propelled interest in N-[2,2-bis(furan-2-yl)ethyl]benzamide. Furan rings are known for their bioactivity, making them valuable in the synthesis of antimicrobial agents and anti-inflammatory drugs. This compound's CAS No. 2188203-16-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis. Its potential as a precursor for biodegradable polymers also aligns with the global push toward sustainable materials.

In the context of AI-driven drug discovery, N-[2,2-bis(furan-2-yl)ethyl]benzamide has been flagged as a candidate for virtual screening due to its molecular docking compatibility. Computational chemists often explore its structure-activity relationships (SAR) to predict its interactions with biological targets. This aligns with the trending search queries like "furan-based drug candidates 2024" and "benzamide derivatives in pharmacology," highlighting its intersection with cutting-edge research.

From a synthetic perspective, the compound's bis(furan)ethyl side chain offers versatility in cross-coupling reactions, a hot topic in green chemistry forums. Its stability under mild conditions makes it suitable for catalyzed transformations, a frequent subject in organic chemistry publications. Laboratories focusing on small-molecule libraries often include this compound due to its modular design, which supports combinatorial chemistry approaches.

Environmental scientists have also examined N-[2,2-bis(furan-2-yl)ethyl]benzamide for its eco-toxicological profile, given the increasing regulatory emphasis on benign-by-design chemicals. Unlike traditional aromatic amines, its furan heterocycles may offer reduced persistence in ecosystems, a key consideration in EU REACH compliance discussions. This aspect resonates with search trends like "sustainable heterocyclic compounds" and "non-toxic benzamide analogs."

In material science, the compound's π-conjugated system has sparked interest for organic electronics applications. Its potential use in OLED intermediates or conductive polymers is frequently discussed in patent literature, correlating with high-volume searches such as "furan-based organic semiconductors." The CAS No. 2188203-16-7 appears in several patent filings related to flexible electronics, underscoring its industrial relevance.

Analytical challenges associated with N-[2,2-bis(furan-2-yl)ethyl]benzamide, such as its HPLC separation from similar derivatives, are actively debated in chromatography circles. Method development for its quantification often references advanced techniques like UHPLC-MS/MS, a trending topic in analytical chemistry forums. These technical discussions align with practitioner queries like "benzamide analysis challenges" and "furan detection methods."

The compound's crystallographic data has been studied to understand its solid-state packing behavior, which influences properties like solubility and polymorphism—critical factors in pharmaceutical formulation. Recent publications on its hydrogen-bonding networks connect to broader discussions about crystal engineering, a field experiencing renewed interest due to advances in X-ray diffraction technologies.

As regulatory landscapes evolve, N-[2,2-bis(furan-2-yl)ethyl]benzamide faces scrutiny under ICH guidelines for impurities in active pharmaceutical ingredients (APIs). Its status as a potential genotoxic impurity (GTI) is under investigation, mirroring industry-wide concerns captured in searches like "furan safety in APIs." This positions the compound at the nexus of quality-by-design (QbD) principles and risk assessment methodologies.

Looking ahead, the compound's adaptability in click chemistry reactions suggests untapped potential for creating bioconjugates or probe molecules in biochemical assays. Its dual furan and benzamide functionalities enable diverse post-synthetic modifications, a feature increasingly valued in high-throughput screening platforms. These attributes ensure CAS No. 2188203-16-7 remains a subject of active research across multiple disciplines.